2-Fluoro-5-(naphthalen-2-yl)benzoic acid, 95%

• IUPAC Name: 2-fluoro-5-naphthalen-2-ylbenzoic acid
• InChI: InChI=1S/C17H11FO2/c18-16-8-7-14(10-15(16)17(19)20)13-6-5-11-3-1-2-4-12(11)9-13/h1-10H,(H,19,20)
• InChI Key: OCTWVVAVPUDEFR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C3=CC(=C(C=C3)F)C(=O)O
• Molecular Formula: C17H11FO2
• DSSTOX Substance ID: DTXSID50681161
• Molecular Weight: 266.27 g/mol
• CAS RN: 1184580-80-0

Description

2-Fluoro-5-(naphthalen-2-yl)benzoic acid, or 2F5N for short, is a synthetic organic compound that has a wide range of applications in the field of scientific research. Its chemical structure consists of a benzene ring with an attached fluorine atom and a naphthyl group. It has been studied for its ability to interact with various biochemical and physiological systems, and has been used in a number of laboratory experiments.

Scientific Research Applications

2F5N has been used in a number of scientific research applications. It has been used as a fluorescent probe for the detection of a range of biologically-active compounds, including amino acids, peptides, and nucleic acids. It has also been used to study the binding of ligands to proteins, as well as the structure and function of various enzymes. Additionally, 2F5N has been used to study the effects of environmental pollutants on living organisms.

Mechanism of Action

2F5N is able to interact with various biochemical and physiological systems due to its ability to form hydrogen bonds with a range of molecules. This allows it to bind to proteins, enzymes, and other biological targets. In addition, its fluorescence properties allow it to be used as a fluorescent probe for the detection of various molecules.
Biochemical and Physiological Effects
2F5N has been studied for its ability to interact with various biochemical and physiological systems. It has been shown to interact with proteins and enzymes, and has been used to study the structure and function of various proteins and enzymes. Additionally, it has been used to study the effects of environmental pollutants on living organisms.

Advantages and Limitations for Lab Experiments

The main advantage of using 2F5N in laboratory experiments is its ability to form hydrogen bonds with a range of molecules. This allows it to interact with proteins, enzymes, and other biological targets. Additionally, its fluorescence properties allow it to be used as a fluorescent probe for the detection of various molecules. However, 2F5N is not very soluble in water, which can limit its use in some experiments.

Future Directions

There are a number of potential future directions for 2F5N research. These include further investigations into its ability to interact with proteins and enzymes, as well as its potential applications in the detection of environmental pollutants. Additionally, further research could be done to explore its potential as a therapeutic agent, as well as its potential to be used in drug delivery systems. Finally, further research could be done to explore its potential to be used in the diagnosis and treatment of various diseases.

Synthesis Methods

2F5N can be synthesized through a three-step process. First, a fluorinated benzene ring is formed through the reaction of 4-fluoronitrobenzene and anhydrous sodium sulfite. Second, a naphthyl group is attached to the fluorinated benzene ring through a Friedel-Crafts alkylation reaction with 2-naphthol and aluminum chloride. Finally, the resulting product is treated with hydrochloric acid to form 2F5N.